2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid

• Molecular Formula: C8H6N2O5
• Molecular Weight: 210.14 g/mol
• IUPAC Name: 2-[5-(furan-2-yl)-2-oxo-1,3,4-oxadiazol-3-yl]acetic acid
• InChI: InChI=1S/C8H6N2O5/c11-6(12)4-10-8(13)15-7(9-10)5-2-1-3-14-5/h1-3H,4H2,(H,11,12)
• InChI Key: NGUASLXPNYKDRC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)O2)CC(=O)O

Description

Structure and Key Features: The compound 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid features a fused oxadiazolone core (2,3-dihydro-1,3,4-oxadiazol-2-one) substituted at the 5-position with a furan-2-yl group. Its molecular formula is inferred as C₈H₆N₂O₅, with a molecular weight of ~210.15 g/mol (based on analogous structures in the evidence)12.

The furan ring may contribute to π-π stacking interactions in biological targets, while the oxadiazolone core offers metabolic stability45.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of furan-2-carboxylic acid hydrazide with ethyl oxalyl chloride to form the intermediate, which then undergoes cyclization to yield the target compound .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the synthesis can be scaled up by optimizing reaction conditions such as temperature, solvent, and catalyst concentration to achieve higher yields and purity.

Types of Reactions:

Oxidation: The furan ring can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide.

Reduction: The oxadiazole ring can be reduced under hydrogenation conditions using catalysts like palladium on carbon.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxadiazole ring, using reagents like sodium hydride and alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydride in dimethylformamide with alkyl halides.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of reduced oxadiazole derivatives.

Substitution: Formation of alkylated oxadiazole derivatives.

Scientific Research Applications

2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its oxadiazole and furan rings. These interactions can modulate biological pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs, their properties, and biological activities based on the evidence:

Compound	Substituents	Molecular Weight (g/mol)	Key Findings	Reference
2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid	Furan-2-yl	~210.15	Hypothesized to exhibit moderate bioactivity due to furan’s electron-rich nature.	—
2-[5-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid	4-Fluorophenyl	238.17	Discontinued commercial availability; fluorophenyl enhances lipophilicity and metabolic stability.
[5-(5-Bromo-2-furyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid	5-Bromo-furan-2-yl	289.05	Bromine increases molecular weight and may improve membrane permeability.
Compound 34d (anti-tubercular)	Dual furyl, naphthyloxymethyl	—	MIC = 0.1 μM against M. tuberculosis; demonstrates substituent-driven potency.
2-(5-((5-(4-Chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid	Chlorophenyl, thioxothiazolidinone	—	Cytotoxic in leukemia cells (IC₅₀ = 1.2–3.8 μM); sulfur substitution enhances redox activity.
TQM ({5-(3-fluorophenyl)-2-[(thiophen-2-yl)ethynyl]-1-benzofuran-3-yl}acetic acid)	Fluorophenyl, thiophene ethynyl	—	Binds HIV integrase; benzofuran substitution alters binding interactions.

Key Comparative Insights:

Substituent Effects: Electron-Withdrawing Groups (e.g., F, Cl, Br): Enhance stability and lipophilicity. For example, the 4-fluorophenyl analog (238.17 g/mol) likely resists oxidative metabolism better than the furan-substituted parent compound. Heterocycle Modifications: Replacing oxadiazole with thiazolidinone (as in ) introduces sulfur, which may enhance cytotoxicity via redox cycling.

Biological Activity :

• Anti-tubercular activity in compound 34d highlights the importance of bulky substituents (e.g., naphthyloxymethyl) for potency against M. tuberculosis.
• Thiophene ethynyl and benzofuran groups (TQM) enable interactions with viral enzymes like HIV integrase.

Safety and Handling :

• Analogous compounds (e.g., 2-(Furan-2-yl)-2-oxoacetic acid) are classified as skin and eye irritants (GHS Category 1A), necessitating protective equipment during handling.

Biological Activity

The compound 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid is a derivative of oxadiazole known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid can be summarized as follows:

Property	Value
Molecular Formula	C$_{10}$H$_{8}$N$_{2}$O$_{4}$
Molecular Weight	224.18 g/mol
IUPAC Name	2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
CAS Number	Not specified

Anticancer Properties

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid have shown significant cytotoxic effects against various cancer cell lines.

In a study by MDPI (2020), oxadiazole derivatives exhibited cytotoxicity against human cancer cell lines such as MCF-7 (breast cancer), HCT116 (colon cancer), and HeLa (cervical cancer), with IC50 values ranging from 0.5 µM to 4.5 µM . The mechanism of action often involves the induction of apoptosis in cancer cells.

Cytotoxicity Studies

Cytotoxicity assessments have been conducted using different cell lines. For example:

Cell Line	Concentration (µM)	Viability (%)
L929	100 (24h)	20
A549	50 (48h)	>100
HepG2	50 (48h)	>100

The results indicate that while some compounds lead to reduced cell viability at higher concentrations, others stimulate cell growth significantly .

The biological activity of this compound is attributed to its ability to interact with specific molecular targets within cells. This includes:

• Enzyme Inhibition : Compounds similar to 2-[5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid have been shown to inhibit key enzymes involved in tumor progression.
• Induction of Apoptosis : Flow cytometry studies have demonstrated that these compounds can induce apoptosis in a dose-dependent manner in various cancer cell lines .

Case Studies and Research Findings

Several studies have provided insights into the biological efficacy of oxadiazole derivatives:

• Study on Anticancer Activity : A comprehensive study revealed that certain oxadiazole derivatives exhibited higher biological potency than traditional chemotherapeutics like doxorubicin against leukemia and melanoma cell lines .
• Structure–Activity Relationship (SAR) : Research has shown that modifications in the oxadiazole structure can significantly enhance biological activity. For example, introducing specific substituents at certain positions on the oxadiazole ring has led to improved anticancer effects .